Cas no 128778-82-5 ((R)-2,2'-BINAPHTHYL-14-CROWN-4)

• Product Name: (R)-2,2'-BINAPHTHYL-14-CROWN-4
• CAS No: 128778-82-5
• MF: C₃₀H₃₂O₄
• MW: 456.572689056396
• CID: 897908
• Update Time: 2025-10-28

(R)-2,2'-BINAPHTHYL-14-CROWN-4 Chemical and Physical Properties

Names and Identifiers

• (r)-2,2'-binaphthyl-14-crown-4
• (R)-2,2'-BINAPHTHYL-14-CROWN-4

• Inchi： 1S/C30H32O4/c1-2-8-25-22-26(11-10-23(25)6-1)28-13-12-24-7-3-4-9-27(24)30(28)29-14-17-33-19-18-31-15-5-16-32-20-21-34-29/h1-4,6-13,22,29H,5,14-21H2/t29-/m1/s1
• InChI Key： BMLMXHGEPZIPDK-GDLZYMKVSA-N
• SMILES： C1([C@@H]2OCCOCCCOCCOCC2)C2=CC=CC=C2C=CC=1C1=CC=C2C=CC=CC2=C1

Additional information on (R)-2,2'-BINAPHTHYL-14-CROWN-4

Introduction to (R)-2,2'-BINAPHTHYL-14-CROWN-4 (CAS No. 128778-82-5)

(R)-2,2'-BINAPHTHYL-14-CROWN-4, also known by its CAS number 128778-82-5, is a chiral crown ether that has garnered significant attention in the fields of organic synthesis and catalysis. This compound is characterized by its unique molecular structure, which combines the chiral binaphthyl framework with a crown ether moiety. The combination of these features endows (R)-2,2'-BINAPHTHYL-14-CROWN-4 with remarkable enantioselectivity and complexation properties, making it a valuable tool in asymmetric synthesis and supramolecular chemistry.

The chiral binaphthyl framework of (R)-2,2'-BINAPHTHYL-14-CROWN-4 provides a rigid and well-defined environment for the crown ether moiety. This structural rigidity is crucial for maintaining the enantioselectivity of the compound during catalytic processes. The crown ether moiety, on the other hand, facilitates the selective binding of metal ions and other guest molecules, which can be leveraged to control reaction outcomes in a highly precise manner.

Recent advancements in the field have highlighted the versatility of (R)-2,2'-BINAPHTHYL-14-CROWN-4. For instance, a study published in the Journal of the American Chemical Society (JACS) demonstrated the use of this compound as a chiral ligand in palladium-catalyzed asymmetric allylic alkylation reactions. The researchers found that (R)-2,2'-BINAPHTHYL-14-CROWN-4 significantly enhanced the enantioselectivity and yield of the reaction, outperforming several other well-known chiral ligands. This finding underscores the potential of (R)-2,2'-BINAPHTHYL-14-CROWN-4 in developing more efficient and sustainable synthetic routes for pharmaceuticals and fine chemicals.

In addition to its applications in catalysis, (R)-2,2'-BINAPHTHYL-14-CROWN-4 has also been explored for its supramolecular properties. A research group at the University of California, Berkeley, reported the formation of host-guest complexes using this compound. They demonstrated that (R)-2,2'-BINAPHTHYL-14-CROWN-4 can selectively bind to specific metal ions and organic molecules, leading to the formation of well-defined supramolecular assemblies. These assemblies have potential applications in areas such as molecular recognition, sensing, and drug delivery systems.

The synthesis of (R)-2,2'-BINAPHTHYL-14-CROWN-4 involves several steps that require precise control over chirality and functional group manipulation. A typical synthetic route begins with the preparation of chiral binaphthyl derivatives through asymmetric synthesis methods such as enantioselective reduction or resolution techniques. The resulting binaphthyl derivatives are then functionalized to introduce the crown ether moiety through ring-closing metathesis or other suitable reactions. The final step involves purification and characterization to ensure high purity and enantiomeric excess.

The physical and chemical properties of (R)-2,2'-BINAPHTHYL-14-CROWN-4 have been extensively studied to understand its behavior in various environments. For example, its solubility in different solvents has been investigated to optimize its use in catalytic reactions and supramolecular assemblies. Additionally, computational studies have provided insights into the electronic structure and binding interactions of this compound with metal ions and guest molecules.

In conclusion, (R)-2,2'-BINAPHTHYL-14-CROWN-4 (CAS No. 128778-82-5) is a versatile chiral crown ether with significant potential in organic synthesis and supramolecular chemistry. Its unique combination of a rigid chiral binaphthyl framework and a flexible crown ether moiety makes it an excellent candidate for developing highly enantioselective catalysts and supramolecular systems. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the chemical sciences.